Cas no 878777-37-8 ((4,6-Dimethylpyrimidin-2-yl)methanamine hydrochloride)

• Product Name: (4,6-Dimethylpyrimidin-2-yl)methanamine hydrochloride
• CAS No: 878777-37-8
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• MDL: MFCD18904331
• CID: 1091512
• PubChem ID: 53396520
• Update Time: 2025-05-27

(4,6-Dimethylpyrimidin-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4,6-Dimethylpyrimidin-2-yl)methanamine hydrochloride
• Z3025681944
• RS-0317
• 878777-37-8
• 1-(4,6-DIMETHYLPYRIMIDIN-2-YL)METHANAMINE HYDROCHLORIDE
• (4,6-DIMETHYLPYRIMIDIN-2-YL)METHANAMINE HCL
• SB55923
• EN300-1472393
• AKOS015994461
• (4,6-dimethylpyrimidin-2-yl)methanamine;hydrochloride
• (4,6-dimethylpyrimidin-2-yl)methanaminehydrochloride
• CS-0234779
• (4,6-Dimethyl-2-pyrimidinyl)methanamine hydrochloride

• MDL： MFCD18904331
• Inchi： 1S/C7H11N3.ClH/c1-5-3-6(2)10-7(4-8)9-5;/h3H,4,8H2,1-2H3;1H
• InChI Key： MVIVLYQLBOJROP-UHFFFAOYSA-N
• SMILES： Cl.N1C(C)=CC(C)=NC=1CN

Computed Properties

• Exact Mass: 173.0719751g/mol
• Monoisotopic Mass: 173.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 95
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Additional information on (4,6-Dimethylpyrimidin-2-yl)methanamine hydrochloride

Comprehensive Overview of (4,6-Dimethylpyrimidin-2-yl)methanamine hydrochloride (CAS No. 878777-37-8)

(4,6-Dimethylpyrimidin-2-yl)methanamine hydrochloride, with the CAS number 878777-37-8, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a pyrimidine derivative, is widely studied for its potential applications in drug discovery and material science. Its unique molecular structure, featuring a dimethylpyrimidine core, makes it a valuable intermediate in synthesizing more complex molecules.

The growing interest in pyrimidine-based compounds like (4,6-Dimethylpyrimidin-2-yl)methanamine hydrochloride is driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential role in developing small-molecule inhibitors and enzyme modulators. Recent studies have explored its utility in targeting specific biological pathways, aligning with the current trend of precision medicine and personalized therapeutics. This aligns with frequent search queries such as "pyrimidine derivatives in drug development" and "small-molecule applications in medicine."

In addition to pharmaceutical applications, CAS 878777-37-8 is also investigated for its potential in agrochemical formulations. The compound's structural features may contribute to the development of novel pesticides or herbicides, addressing the increasing demand for sustainable agricultural solutions. This resonates with trending topics like "green chemistry in agriculture" and "eco-friendly crop protection," which are highly searched in scientific and industrial communities.

The synthesis and characterization of (4,6-Dimethylpyrimidin-2-yl)methanamine hydrochloride involve advanced techniques such as NMR spectroscopy and mass spectrometry. These methods ensure high purity and precise identification, which are critical for research and industrial applications. The compound's hydrochloride salt form enhances its stability and solubility, making it suitable for various experimental conditions. This aspect is often queried by professionals seeking "stable pyrimidine derivatives for lab use."

From a commercial perspective, CAS 878777-37-8 is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its procurement is often associated with searches like "high-purity pyrimidine compounds" and "reliable chemical suppliers for research." The compound's niche applications ensure its relevance in high-value markets, particularly in drug discovery pipelines and material science innovations.

Looking ahead, the potential of (4,6-Dimethylpyrimidin-2-yl)methanamine hydrochloride is expected to expand as new research emerges. Its compatibility with modern computational chemistry tools and high-throughput screening methods positions it as a candidate for future breakthroughs. This aligns with the increasing popularity of search terms like "AI in chemical discovery" and "computational modeling for drug design," reflecting the intersection of chemistry and technology.

In summary, (4,6-Dimethylpyrimidin-2-yl)methanamine hydrochloride (CAS 878777-37-8) represents a promising compound with multifaceted applications. Its relevance in pharmaceutical research, agrochemical development, and material science underscores its importance in contemporary scientific endeavors. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.